Cas no 941874-79-9 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide
• CAS No: 941874-79-9
• MF: C₁₅H₁₇F₂N₅O
• MW: 321.325189352036
• CID: 6097070
• PubChem ID: 18565704
• Update Time: 2025-08-05

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[[1-(3,4-difluorophenyl)-1H-tetrazol-5-yl]methyl]-
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]cyclohexanecarboxamide
• AKOS024625651
• F2070-1140
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide
• 941874-79-9
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)cyclohexanecarboxamide

• Inchi： 1S/C15H17F2N5O/c16-12-7-6-11(8-13(12)17)22-14(19-20-21-22)9-18-15(23)10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,18,23)
• InChI Key： HWTGYLJFTFHMIR-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N(C3=CC=C(F)C(F)=C3)N=NN=2)=O)CCCCC1

Computed Properties

• Exact Mass: 321.14011651g/mol
• Monoisotopic Mass: 321.14011651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide: A Comprehensive Overview

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide (CAS No. 941874-79-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a tetrazole ring system with a cyclohexanecarboxamide group. The presence of the 3,4-difluorophenyl substituent further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential as a novel lead compound for the development of innovative drugs and pesticides.

The synthesis of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide involves a multi-step process that incorporates advanced organic chemistry techniques. The key steps include the formation of the tetrazole ring through cyclization reactions and the subsequent attachment of the cyclohexanecarboxamide group. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry methodologies to minimize environmental impact.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide exhibits potent inhibitory effects against key enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of histone deacetylases (HDACs), which are critical targets in cancer therapy. Additionally, its ability to modulate ion channels makes it a potential candidate for treating neurological disorders such as epilepsy and chronic pain.

In the agricultural sector, this compound has been investigated for its pesticidal properties. Field trials have indicated that it possesses effective insecticidal activity against a range of pest species without causing significant harm to non-target organisms. This dual functionality underscores its versatility as a chemical entity with applications across multiple industries.

Recent research has also focused on understanding the environmental fate and toxicity of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide. Studies conducted under controlled conditions suggest that it undergoes rapid biodegradation in soil and aquatic environments. However, further investigations are required to assess its long-term ecological impact and ensure sustainable use.

The development of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for addressing unmet medical and agricultural needs. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in shaping future therapeutic and pest control strategies.